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Compound of Interest

Compound Name: Salbutamol-d3

Cat. No.: B602543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed standard operating procedure (SOP) for the preparation,

storage, and use of a Salbutamol-d3 stock solution. Salbutamol-d3, a deuterated

isotopologue of Salbutamol, is primarily utilized as an internal standard (IS) for the quantitative

analysis of Salbutamol in biological matrices by mass spectrometry (MS). Its use is critical for

correcting for analyte loss during sample preparation and for variations in instrument response,

thereby ensuring the accuracy and precision of analytical methods. These protocols are

intended for research and drug development professionals familiar with standard laboratory

practices.
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Property Value

Chemical Name
α¹-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-

1,3-benzenedimethanol-d3

Synonyms
(±)-Albuterol-d3, (±)-Salbutamol-d3, DL-

Salbutamol-d3

Molecular Formula C₁₃H₁₈D₃NO₃

Molecular Weight 242.33 g/mol

CAS Number 1219798-60-3

Appearance Off-white to light brown solid

Purity ≥98%

Safety Precautions
Handle Salbutamol-d3 in accordance with standard laboratory safety procedures. It should be

considered hazardous until further information is available.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust or aerosols. Work in a well-ventilated area or a fume hood.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.[1]

Standard Operating Procedure: Stock Solution
Preparation
This protocol outlines the steps for preparing a 1 mg/mL Salbutamol-d3 stock solution.

4.1 Materials and Equipment

Salbutamol-d3 solid
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Dimethyl sulfoxide (DMSO), HPLC grade or higher

Acetonitrile, HPLC grade or higher

Analytical balance

Calibrated pipettes

Class A volumetric flasks

Vortex mixer

Ultrasonic bath (optional)

Amber glass vials for storage

4.2 Protocol for 1 mg/mL Stock Solution in DMSO

Equilibration: Allow the vial of Salbutamol-d3 solid to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh a precise amount (e.g., 1 mg) of Salbutamol-d3 solid using an

analytical balance.

Dissolution: Transfer the weighed solid to a clean, dry volumetric flask. Add a small amount

of DMSO to dissolve the solid. Vortex or sonicate if necessary to ensure complete

dissolution. Salbutamol-d3 is soluble in DMSO.[2]

Dilution: Once fully dissolved, bring the solution to the final volume with DMSO. For example,

for a 1 mg/mL solution, if you weighed 1 mg of Salbutamol-d3, you would bring the final

volume to 1.0 mL.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use amber vials to

minimize freeze-thaw cycles.
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4.3 Storage and Stability

Solid Form: Store at -20°C for long-term stability (≥ 4 years).[2]

Stock Solution in Solvent:

For long-term storage, store at -80°C for up to 6 months.

For short-term storage, store at -20°C for up to 1 month.[3]

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[4]

Quantitative Data Summary
The following table summarizes typical concentrations for Salbutamol-d3 stock solutions,

working solutions, and calibration standards used in analytical methods.

Solution Type Solvent
Typical
Concentration
Range

Reference

Stock Solution Acetonitrile 100 µg/mL [5]

Working Solution
Methanol or

Acetonitrile/Water
100 ng/mL [4]

Internal Standard

Spiking Solution

Varies (often mobile

phase)

1 ng per 250 µL

sample
[4]

Calibration Curve

Range
Plasma or Urine 0.1 - 100 ng/mL [4][6]

Experimental Protocol: Use as an Internal Standard
in LC-MS/MS
This protocol provides a general workflow for using Salbutamol-d3 as an internal standard for

the quantification of Salbutamol in human plasma.
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6.1 Preparation of Working Solutions

Intermediate Stock Solution: Prepare an intermediate stock solution (e.g., 1 µg/mL) by

diluting the 1 mg/mL primary stock solution with an appropriate solvent like acetonitrile or

methanol.

Spiking Solution: Prepare a working internal standard spiking solution (e.g., 100 ng/mL) from

the intermediate stock solution. The final concentration in the sample should be carefully

chosen to be within the linear range of the assay.

6.2 Sample Preparation (Protein Precipitation)

Sample Collection: Collect plasma samples according to standard clinical procedures.

Aliquoting: Aliquot a specific volume of plasma (e.g., 250 µL) into a microcentrifuge tube.

Spiking: Add a small, precise volume of the Salbutamol-d3 working solution to each plasma

sample, calibrator, and quality control sample.

Precipitation: Add a protein precipitation agent, such as acetonitrile (typically 3 times the

sample volume), to each tube.

Vortexing: Vortex the samples vigorously for at least 30 seconds to ensure thorough mixing

and protein precipitation.

Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g for 10 minutes) to

pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for

LC-MS/MS analysis.

6.3 LC-MS/MS Analysis

Instrumentation: Use a liquid chromatograph coupled to a tandem mass spectrometer.

Chromatographic Separation: Employ a suitable C18 reversed-phase column with a mobile

phase gradient of acetonitrile and water containing a modifier like formic acid or ammonium

acetate.
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Mass Spectrometry Detection: Operate the mass spectrometer in positive ion mode using

electrospray ionization (ESI). Monitor the precursor-to-product ion transitions for both

Salbutamol and Salbutamol-d3 in Multiple Reaction Monitoring (MRM) mode.

Salbutamol: m/z 240.2 → 148.1[5]

Salbutamol-d3: m/z 243.1 → 151.0[6]

Quantification: The concentration of Salbutamol in the unknown samples is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to a

calibration curve constructed from samples with known concentrations of Salbutamol.
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Caption: Experimental workflow for the preparation and use of Salbutamol-d3 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b602543?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22213268/
https://www.benchchem.com/product/b602543?utm_src=pdf-body
http://www.latamjpharm.org/resumenes/41/3/LAJOP_41_3_1_6.pdf
https://www.benchchem.com/product/b602543?utm_src=pdf-body-img
https://www.benchchem.com/product/b602543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

β2-Adrenergic Receptor

Gs Protein

Activates

Adenylyl Cyclase

Activates

cAMP

Converts

Protein Kinase A (PKA)

Activates

Bronchial Smooth Muscle Relaxation

Leads to

Salbutamol

Binds

ATP

Click to download full resolution via product page

Caption: Signaling pathway of Salbutamol, a β2-adrenergic receptor agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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